![molecular formula C9H7F5O2S B6150390 ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate CAS No. 2016402-55-2](/img/no-structure.png)
ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate
Overview
Description
Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate, also known as EdFTA, is an organofluorine compound used in various scientific research applications. It is a synthetic molecule consisting of a carbon backbone with a sulfur atom and two fluorine atoms attached. EdFTA has a range of biochemical and physiological effects, and can be used in the synthesis of other compounds.
Scientific Research Applications
Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate has a wide range of scientific research applications. It is used in the synthesis of new compounds, such as fluorinated heterocycles and pyrroles. It is also used in the synthesis of drugs, such as antifungal agents, and in the synthesis of other organofluorine compounds. In addition, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate is used in the study of enzyme-catalyzed reactions, and has been used in the development of new catalysts for the synthesis of organic compounds.
Mechanism of Action
Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate acts as an inhibitor of enzymes, specifically cytochrome P450 enzymes. These enzymes are responsible for the metabolism of drugs and other compounds in the body, and ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate inhibits their activity, leading to reduced metabolism and increased bioavailability of the compounds. In addition, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate has been shown to interact with other proteins, such as nuclear receptors, and can act as an agonist or antagonist depending on the target protein.
Biochemical and Physiological Effects
ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate has a range of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, leading to increased bioavailability of drugs and other compounds. In addition, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate has been shown to interact with nuclear receptors, and can act as an agonist or antagonist depending on the target protein. ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate has also been shown to have anti-inflammatory and antioxidant effects in animal models, and may have potential applications in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate has several advantages for laboratory experiments. It is relatively easy to synthesize, and can be used in the synthesis of other compounds. In addition, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate has a wide range of biochemical and physiological effects, making it useful for studying enzyme-catalyzed reactions and developing new catalysts for the synthesis of organic compounds. However, it is important to note that ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate is a synthetic compound and should be used with caution in laboratory experiments, as it can have toxic effects if not handled properly.
Future Directions
There are several potential future directions for ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate research. It could be used in the development of new drugs, as it has been shown to increase the bioavailability of drugs. In addition, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate could be used in the study of enzyme-catalyzed reactions, as it has been shown to inhibit the activity of cytochrome P450 enzymes. Furthermore, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate could be used in the development of new catalysts for the synthesis of organic compounds. Finally, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate could be further studied for its anti-inflammatory and antioxidant effects, as it may have potential applications in the treatment of certain diseases.
Synthesis Methods
Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate can be synthesized through a three-step process involving the reaction of ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate with sodium borohydride. In the first step, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate is reacted with sodium borohydride in aqueous solution to form ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate-boronate. In the second step, the boronate is reacted with hydrochloric acid to form ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate-chloride. Finally, the chloride is reacted with sodium hydroxide to form the desired product, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate involves the reaction of ethyl 2,2-difluoro-2-(bromomethyl)acetate with 4-(trifluoromethyl)thiophen-3-ol in the presence of a base to form the corresponding ester. The ester is then hydrolyzed to yield the final product.", "Starting Materials": [ "Ethyl 2,2-difluoro-2-(bromomethyl)acetate", "4-(Trifluoromethyl)thiophen-3-ol", "Base (e.g. sodium hydroxide)", "Solvent (e.g. ethanol)" ], "Reaction": [ "Step 1: Ethyl 2,2-difluoro-2-(bromomethyl)acetate is reacted with 4-(trifluoromethyl)thiophen-3-ol in the presence of a base (e.g. sodium hydroxide) and a solvent (e.g. ethanol) to form ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate.", "Step 2: The ester product from step 1 is hydrolyzed using a strong acid (e.g. hydrochloric acid) to yield the final product, ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate." ] } | |
CAS RN |
2016402-55-2 |
Product Name |
ethyl 2,2-difluoro-2-[4-(trifluoromethyl)thiophen-3-yl]acetate |
Molecular Formula |
C9H7F5O2S |
Molecular Weight |
274.2 |
Purity |
95 |
Origin of Product |
United States |
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